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Compound of Interest

Compound Name: Diiodoacetylene

Cat. No.: B13749442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diiodoacetylene (C₂I₂) is a white, volatile, crystalline solid with a strong, disagreeable odor.[1]

It is a linear molecule with the structure I-C≡C-I.[2] While it is the most readily handled of the

dihaloacetylenes, it is a highly reactive and hazardous compound, being sensitive to heat,

shock, and friction.[2] Diiodoacetylene is a valuable reagent in organic synthesis, particularly

as a precursor for the synthesis of more complex alkynes and as a strong halogen bond donor.

[2] These application notes provide detailed protocols for the safe handling, storage, synthesis,

purification, and analysis of solid diiodoacetylene, along with information on its properties and

decomposition.

Properties and Safety Data
Solid diiodoacetylene possesses distinct physical and chemical properties that necessitate

careful handling. All personnel must be thoroughly familiar with its safety data before

commencing any work.

Quantitative Data Summary
The following table summarizes the key quantitative data for diiodoacetylene:
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Property Value Source

Molecular Formula C₂I₂ [2]

Molecular Weight 277.83 g/mol [2]

Appearance White, crystalline solid [1][2]

Melting Point 78.5 - 82 °C [1]

Boiling Point
190.4 °C at 760 mmHg

(Predicted)

Density 3.43 g/cm³ [2]

Vapor Pressure
0.8 ± 0.4 mmHg at 25°C

(Predicted)

Flash Point 94.1 °C (Predicted)

Explosion Temperature Explodes above 80 °C [2]

Safety and Hazards
WARNING: Diiodoacetylene is an extremely toxic and explosive compound.[3] All handling

must be conducted in a well-ventilated fume hood, and appropriate personal protective

equipment (PPE) must be worn at all times.

Explosion Hazard: Solid diiodoacetylene is sensitive to heat, shock, and friction and can

decompose explosively.[2][3] It has a decomposition temperature of about 125°C and can

also explode upon rubbing in a mortar.[1] Samples have been reported to explode above

80°C.[2]

Toxicity: Diiodoacetylene is extremely toxic.[3] The vapors are irritating to the eyes and

mucous membranes.

Volatility: It is a volatile solid and should not be dried in a vacuum.[1]

Light Sensitivity: Diiodoacetylene is sensitive to light.[3]
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Incompatibilities: It is incompatible with strong oxidizing agents, and its parent compound,

acetylene, reacts violently with oxidizing agents and forms explosive compounds with some

metals like copper, silver, and mercury.

Handling and Storage Protocols
Strict adherence to the following protocols is mandatory to ensure the safe handling and

storage of solid diiodoacetylene.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., butyl rubber).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors and iodine, especially when handling larger quantities or in case of a spill.

Handling Protocol
Work Area: All manipulations of solid diiodoacetylene must be performed in a certified

chemical fume hood with the sash at the lowest possible position. The work area should be

free of clutter and incompatible materials.

Tools: Use non-sparking tools (e.g., wood, plastic, or ceramic spatulas). Avoid using metal

spatulas or grinding the solid.

Weighing: Weigh the required amount of diiodoacetylene in a tared, sealed container within

the fume hood.

Dispensing: Handle the solid gently. Avoid any actions that could cause friction or shock.

Spills: In case of a small spill, decontaminate the area with a 10% sodium thiosulfate

solution. For larger spills, evacuate the area and contact the emergency response team.

Storage Protocol
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Container: Store solid diiodoacetylene in a tightly sealed, amber glass container to protect it

from light and air. The container should be clearly labeled with the chemical name, a hazard

warning (Explosive, Toxic), and the date of receipt or synthesis.

Location: Store the container in a dedicated, locked, and well-ventilated cabinet for explosive

materials. The storage area should be cool, dry, and dark.

Temperature: Store at low temperatures (e.g., in a refrigerator rated for flammable materials)

to minimize sublimation and decomposition.

Segregation: Store diiodoacetylene away from incompatible materials, especially oxidizing

agents and metals.

Experimental Protocols
The following protocols provide detailed methodologies for the synthesis, purification, and

analysis of solid diiodoacetylene.

Synthesis of Diiodoacetylene
This protocol is adapted from a known method for the preparation of diiodoacetylene.[3]

Materials:

Potassium iodide (KI)

Sodium hypochlorite (NaOCl) solution (12.5%)

Acetylene gas (generated from calcium carbide or from a cylinder)

Distilled water

Ice

Equipment:

Three-necked round-bottom flask

Gas inlet tube
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Dropping funnel

Magnetic stirrer

Ice bath

Büchner funnel and flask

Filter paper

Procedure:

In the three-necked round-bottom flask, dissolve potassium iodide in distilled water.

Cool the flask in an ice bath and begin stirring the solution.

Bubble acetylene gas through the solution at a steady rate.

Slowly add the sodium hypochlorite solution from the dropping funnel. The solution will turn a

reddish-amber color and then pale yellow.

Continue the slow addition of sodium hypochlorite until a white, flocculent precipitate of

diiodoacetylene forms and the addition of more hypochlorite no longer produces a yellow

color.[3]

Once the reaction is complete, stop the acetylene flow and remove the flask from the ice

bath.

Filter the white precipitate using a Büchner funnel.

Wash the precipitate with cold distilled water.

Carefully transfer the solid to a dark container for drying. Do not dry under vacuum due to its

volatility.[1] Dry in a desiccator over a suitable drying agent (e.g., anhydrous calcium

chloride).

Reaction Scheme:
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KI + NaOCl → KClO + NaI

2NaOI + C₂H₂ → C₂I₂ + 2NaOH

Purification by Recrystallization
Diiodoacetylene can be purified by recrystallization from petroleum ether.

Materials:

Crude diiodoacetylene

Petroleum ether (low boiling point fraction)

Activated carbon (optional)

Equipment:

Erlenmeyer flasks

Hot plate (with a water or sand bath, no direct heating)

Büchner funnel and flask

Filter paper

Ice bath

Procedure:

Place the crude diiodoacetylene in an Erlenmeyer flask.

In a separate flask, heat the petroleum ether to a gentle boil using a water or sand bath on a

hot plate in a fume hood.

Slowly add the hot petroleum ether to the flask containing the crude diiodoacetylene while

swirling, until the solid just dissolves. Use the minimum amount of hot solvent necessary.
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If the solution is colored, add a small amount of activated carbon, swirl, and then hot filter the

solution to remove the carbon.

Allow the hot, clear solution to cool slowly to room temperature. Crystals of diiodoacetylene
should form.

Once the solution has reached room temperature, place the flask in an ice bath to maximize

crystal formation.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold petroleum ether.

Dry the crystals in a dark, well-ventilated area (not under vacuum).

Purity Analysis by Raman Spectroscopy
Due to the lack of protons in the diiodoacetylene molecule, ¹H NMR is not a suitable method

for direct analysis. Raman spectroscopy is an excellent alternative for characterizing the C≡C

triple bond and the C-I bonds.

Procedure:

Sample Preparation: A small, neat sample of the solid diiodoacetylene is placed on a

suitable sample holder for the Raman spectrometer.

Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785

nm) is used. The laser power should be kept low to avoid thermal decomposition of the

sample.

Data Acquisition: Acquire the Raman spectrum over a suitable range to observe the

characteristic vibrational modes of diiodoacetylene.

Data Analysis: The purity can be assessed by the presence and sharpness of the

characteristic peaks and the absence of peaks corresponding to impurities. The strong,

characteristic C≡C stretching vibration is expected to be a prominent feature in the spectrum.
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Decomposition and Disposal
Decomposition Pathway
Diiodoacetylene is known to decompose under various conditions:

Thermal Decomposition: When heated, it decomposes explosively. The thermal

decomposition can lead to the formation of tetraiodoethylene (C₂I₄) and other polymeric

materials.[4]

Photochemical Decomposition: Exposure to light can cause decomposition, leading to a

brown, insoluble mass.[4]

Waste Disposal
All diiodoacetylene waste is considered hazardous and must be disposed of accordingly.

Decontamination: All glassware and equipment that have been in contact with

diiodoacetylene should be rinsed with a 10% sodium thiosulfate solution to reduce any

residual material.

Solid Waste: Collect any solid diiodoacetylene waste in a designated, labeled, sealed

container.

Liquid Waste: Collect all solvent rinses and mother liquor from recrystallization in a labeled

hazardous waste container for halogenated organic waste.

Disposal: All waste must be disposed of through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations for the disposal of explosive and

toxic chemical waste.

Visualizations
Synthesis Workflow
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Preparation

Reaction Work-upDissolve KI in H₂O

Bubble C₂H₂ through KI solution
 in an ice bath

Generate C₂H₂

Slowly add NaOCl solution
Stirring

Formation of white precipitate (C₂I₂) Filter precipitate Wash with cold H₂O Dry in a desiccator Pure Diiodoacetylene

Start: Obtain Diiodoacetylene

Wear appropriate PPE:
- Safety goggles & face shield

- Chemical-resistant gloves
- Flame-retardant lab coat

Work in a certified
chemical fume hood

Handle gently with
non-sparking tools

Store in a cool, dark, dry,
and ventilated area in a
sealed, amber container

After use

Dispose of waste as
hazardous material

Generate waste

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13749442#handling-and-storage-of-solid-
diiodoacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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